Cas no 192445-88-8 (1H-Imidazo[2,1-d][1,2,5]triazepine(9CI))

• Product Name: 1H-Imidazo[2,1-d][1,2,5]triazepine(9CI)
• CAS No: 192445-88-8
• MF: C₆H₆N₄
• MW: 134.13863992691
• CID: 116181
• PubChem ID: 45087590
• Update Time: 2025-04-18

1H-Imidazo[2,1-d][1,2,5]triazepine(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[2,1-d][1,2,5]triazepine(9CI)
• 7H-imidazo[2,1-d][1,2,5]triazepine
• DTXSID10666136
• 1h-imidazo[2,1-d][1,2,5]triazepine
• 192445-88-8

• Inchi： 1S/C6H6N4/c1-3-10-4-2-8-9-5-6(10)7-1/h1-5,8H
• InChI Key： UDBDQPBJRVGJFK-UHFFFAOYSA-N
• SMILES： N12C=CNN=CC1=NC=C2

Computed Properties

• Exact Mass: 134.05938
• Monoisotopic Mass: 134.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 45.98